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Compound of Interest

Compound Name: Tiemonium lodide

Cat. No.: B093788

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the in vivo and ex vivo models used
to study the pharmacological effects of Tiemonium iodide, a quaternary ammonium
antispasmodic agent. The protocols detailed below are foundational for assessing the efficacy
and mechanism of action of Tiemonium iodide in preclinical research.

Introduction to Tiemonium lodide

Tiemonium iodide is an antispasmodic drug that alleviates smooth muscle spasms,
particularly in the gastrointestinal and genitourinary tracts.[1] Its primary mechanism of action
involves the inhibition of muscarinic acetylcholine receptors, which leads to a reduction in
smooth muscle tone and contractility.[1][2] Additionally, Tiemonium iodide has been shown to
interfere with the release of intracellular calcium ions and exhibits a weak antagonism of
histamine H1 receptors, contributing to its overall spasmolytic effect.[2] Due to its quaternary
ammonium structure, Tiemonium iodide has limited ability to cross the blood-brain barrier,
minimizing central nervous system side effects.[1]

Signaling Pathways of Tiemonium lodide

The multifaceted mechanism of Tiemonium iodide involves interference with key signaling
pathways that regulate smooth muscle contraction.
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Cholinergic Signaling

Calcium Signaling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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